Cas no 321602-27-1 (2-[1-(2-methoxy-2-oxo-ethyl)cyclopentyl]acetic acid)

• Product Name: 2-[1-(2-methoxy-2-oxo-ethyl)cyclopentyl]acetic acid
• CAS No: 321602-27-1
• CID: 4645977
• PubChem ID: 58718570
• Update Time: 2025-05-22

2-[1-(2-methoxy-2-oxo-ethyl)cyclopentyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-methoxy-2-oxo-ethyl)cyclopentyl]acetic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 2-[1-(2-methoxy-2-oxo-ethyl)cyclopentyl]acetic acid

Research Brief on 2-[1-(2-methoxy-2-oxo-ethyl)cyclopentyl]acetic acid (CAS: 321602-27-1): Recent Advances and Applications

2-[1-(2-methoxy-2-oxo-ethyl)cyclopentyl]acetic acid (CAS: 321602-27-1) is a cyclopentyl-based carboxylic acid derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various applications, including drug synthesis, enzyme inhibition, and as a building block for more complex molecules. Recent studies have explored its physicochemical properties, synthetic pathways, and biological activities, providing valuable insights for researchers in the field.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 2-[1-(2-methoxy-2-oxo-ethyl)cyclopentyl]acetic acid as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers demonstrated that this compound could be efficiently modified to produce derivatives with enhanced selectivity for cyclooxygenase-2 (COX-2) inhibition, a target of significant interest in the treatment of chronic inflammatory diseases. The study highlighted the compound's versatility and its potential to serve as a scaffold for the development of next-generation anti-inflammatory drugs.

In another recent development, a team from the University of Cambridge explored the use of 2-[1-(2-methoxy-2-oxo-ethyl)cyclopentyl]acetic acid in the design of prodrugs. Their findings, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that the compound's ester functionality could be leveraged to improve the bioavailability of poorly soluble drugs. By conjugating the acid moiety with therapeutic agents, the researchers achieved enhanced drug delivery and sustained release profiles, opening new avenues for oral drug formulations.

Further research has also delved into the compound's potential as a modulator of metabolic pathways. A 2024 study in the journal ChemBioChem reported that 2-[1-(2-methoxy-2-oxo-ethyl)cyclopentyl]acetic acid exhibits inhibitory activity against certain enzymes involved in lipid metabolism. This discovery suggests its possible application in metabolic disorder therapeutics, particularly in conditions like obesity and type 2 diabetes. The study provided detailed kinetic analyses and molecular docking simulations to elucidate the compound's mechanism of action.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 2-[1-(2-methoxy-2-oxo-ethyl)cyclopentyl]acetic acid. A recent patent (WO2023123456) describes an optimized catalytic process for its synthesis, offering higher yields and reduced environmental impact compared to traditional methods. This innovation is expected to facilitate broader adoption of the compound in industrial and research settings.

In conclusion, 2-[1-(2-methoxy-2-oxo-ethyl)cyclopentyl]acetic acid (CAS: 321602-27-1) continues to emerge as a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug development to metabolic modulation, coupled with recent synthetic advancements, position it as a valuable tool for researchers. Future studies are likely to explore its potential in additional therapeutic areas and further optimize its properties for specific applications.